Cas no 1177232-83-5 (2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide
• CAS No: 1177232-83-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 2162022
• Update Time: 2025-05-19

2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(3-methoxy-benzyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-(3-methoxybenzyl)acetamide
• AM90824
• 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide

• Inchi： 1S/C13H16ClNO2/c1-17-12-4-2-3-10(7-12)9-15(11-5-6-11)13(16)8-14/h2-4,7,11H,5-6,8-9H2,1H3
• InChI Key： VSIFZDNGCJZXTA-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=C(C=1)OC)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide

Comprehensive Overview of 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide (CAS No. 1177232-83-5)

2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide (CAS No. 1177232-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloroacetamide backbone with cyclopropyl and 3-methoxybenzyl substituents, making it a versatile intermediate for synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery and crop protection formulations.

The molecular formula of 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide is C₁₃H₁₆ClNO₂, with a molecular weight of 253.72 g/mol. Its structural features include a reactive chloroacetamide group, which is known for its ability to participate in nucleophilic substitution reactions, and a 3-methoxybenzyl moiety that enhances solubility and bioavailability. These characteristics make it a valuable building block in medicinal chemistry, particularly for designing novel enzyme inhibitors or receptor modulators.

In recent years, the demand for 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide has increased due to its potential applications in sustainable agriculture. With growing global concerns about food security and eco-friendly pest control, researchers are exploring its derivatives as alternatives to traditional pesticides. This aligns with the rising trend of green chemistry and the search for low-toxicity agrochemicals.

From a synthetic perspective, 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide serves as a key intermediate in the preparation of more complex molecules. Its cyclopropyl ring is particularly interesting to medicinal chemists, as this structural motif is often found in bioactive compounds with antimicrobial or anti-inflammatory properties. The presence of the methoxy group further enhances its utility by allowing for additional chemical modifications.

The compound's physicochemical properties, including its melting point, solubility, and stability, are crucial for formulation scientists. While specific data may vary depending on the grade and purity, most commercial samples of 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide exhibit good stability under standard laboratory conditions. This makes it suitable for various experimental protocols in drug discovery pipelines.

In the pharmaceutical industry, there's growing interest in 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide as a potential precursor for central nervous system (CNS) drugs. The combination of its structural elements suggests possible blood-brain barrier permeability, a highly sought-after property in neurological drug development. This aligns with current research trends focusing on neurodegenerative diseases and mental health disorders.

Quality control of 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications. Suppliers often provide certificates of analysis detailing these parameters to meet the needs of discerning customers in academia and industry.

The global market for specialized chemical intermediates like 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide continues to expand, driven by increased R&D spending in both pharmaceutical and agricultural sectors. Recent market analyses suggest particular growth in Asia-Pacific regions, where emerging economies are investing heavily in domestic drug discovery capabilities.

From a safety perspective, standard laboratory precautions should be observed when handling 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Material safety data sheets (MSDS) should always be consulted prior to use, in line with good laboratory practices.

Looking ahead, the scientific community anticipates continued interest in 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide and its derivatives. Its structural versatility positions it well for future applications in precision medicine and targeted agrochemicals, two areas experiencing rapid technological advancement. Researchers are particularly excited about its potential in developing next-generation therapeutics with improved selectivity and reduced side effects.

For those sourcing 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide, it's important to verify supplier credentials and product specifications. The compound is typically available in research quantities from specialty chemical providers, with options for custom synthesis or bulk manufacturing depending on project requirements.

In conclusion, 2-Chloro-N-cyclopropyl-N-(3-methoxy-benzyl)-acetamide (CAS No. 1177232-83-5) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of structural features continues to inspire innovative research in both life sciences and materials development, making it a compound worth watching in the coming years.